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Compound of Interest

Compound Name: Cobalt;gold

Cat. No.: B12604022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cobalt-Gold (Co-Au)

bimetallic nanoparticles as contrast agents in biomedical imaging, with a focus on Magnetic

Resonance Imaging (MRI) and Computed Tomography (CT). Detailed protocols for the

synthesis and application of these nanoparticles are provided to facilitate their adoption in

research and development settings.

Introduction to Co-Au Nanoparticles in Biomedical
Imaging
Cobalt-Gold (Co-Au) nanoparticles are a class of bimetallic nanomaterials that are gaining

increasing attention for their potential in biomedical applications, particularly as contrast agents

for dual-modal imaging.[1][2] The unique combination of cobalt's magnetic properties and

gold's high electron density and biocompatibility allows for the development of versatile probes

for both Magnetic Resonance Imaging (MRI) and X-ray Computed Tomography (CT).[1][3]

The core-shell morphology, typically with a cobalt core and a gold shell (Co@Au), is a common

structure for these nanoparticles. The cobalt core provides a strong T2 relaxation effect,

leading to a darkening of the image in T2-weighted MRI, which is valuable for detecting and

delineating tumors.[2][4] The gold shell not only protects the cobalt core from oxidation but also

offers a high X-ray attenuation coefficient, enabling contrast enhancement in CT imaging.[1][3]

This dual-modality allows for complementary information to be obtained from a single imaging
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session, with MRI providing excellent soft-tissue contrast and CT offering high spatial

resolution.

Quantitative Data Summary
The following tables summarize key quantitative data for Co-Au and related nanoparticles as

biomedical imaging contrast agents.

Table 1: MRI Relaxivity of Cobalt-Based Nanoparticles

Nanoparti
cle Type

Core
Diameter
(nm)

Total
Diameter
(nm)

Magnetic
Field (T)

r1
Relaxivity
(mM⁻¹s⁻¹)

r2
Relaxivity
(mM⁻¹s⁻¹)

Referenc
e

Polymer-

coated Co
3.3 13 1.5 7.4 88 [4]

Polymer-

coated Co
3.9 28 1.5 ~7.4 88 [4]

Polymer-

coated Co
3.3 13 3 ~3.7

Not

specified
[4]

Polymer-

coated Co
3.9 28 3 ~3.7

Not

specified
[4]

Co@Au

NPs

Not

specified

Not

specified

Not

specified

Not

specified
23.72 [2]

Au-

decorated

Gd-BDC-

MOF

Not

specified
~64 1.5 13.635

Not

specified
[5]

Table 2: CT Contrast Enhancement of Gold-Containing Nanoparticles
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Nanoparticle Type
Concentration
(mM)

X-ray Attenuation
(HU)

Reference

Au-decorated Gd-

BDC-MOF
40 608 [6]

Experimental Protocols
Synthesis of Co@Au Core-Shell Nanoparticles
This protocol describes a general method for the synthesis of cobalt-gold core-shell

nanoparticles, adapted from chemical reduction methods.[1]

Materials:

Cobalt (II) chloride hexahydrate (CoCl₂·6H₂O)

Sodium borohydride (NaBH₄)

Gold (III) chloride trihydrate (HAuCl₄·3H₂O)

Citric acid

Polyvinylpyrrolidone (PVP)

Deionized water

Ethanol

Procedure:

Cobalt Core Synthesis:

1. Dissolve CoCl₂·6H₂O in deionized water to prepare a cobalt precursor solution.

2. In a separate flask, prepare a fresh aqueous solution of NaBH₄.

3. Under vigorous stirring and an inert atmosphere (e.g., nitrogen or argon), rapidly inject the

NaBH₄ solution into the cobalt precursor solution.
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4. Allow the reaction to proceed for 30 minutes. The formation of a black precipitate indicates

the formation of cobalt nanoparticles.

5. Wash the cobalt nanoparticles with deionized water and ethanol several times by

centrifugation to remove unreacted precursors.

Gold Shell Coating:

1. Resuspend the purified cobalt nanoparticles in a solution of citric acid to functionalize the

surface.

2. In a separate flask, prepare a solution of HAuCl₄·3H₂O.

3. Add the gold precursor solution to the cobalt nanoparticle suspension under vigorous

stirring.

4. Slowly add a reducing agent, such as ascorbic acid or a milder solution of NaBH₄, to

initiate the reduction of gold ions onto the surface of the cobalt nanoparticles.

5. Allow the reaction to proceed for 1-2 hours. A color change to deep red or purple indicates

the formation of the gold shell.

6. Add a stabilizing agent, such as PVP, to prevent aggregation.

7. Purify the Co@Au nanoparticles by repeated centrifugation and washing with deionized

water.

Characterization:

Transmission Electron Microscopy (TEM): To determine the size, shape, and core-shell

structure of the nanoparticles.

UV-Vis Spectroscopy: To confirm the formation of the gold shell through the presence of the

surface plasmon resonance (SPR) peak.

X-ray Diffraction (XRD): To analyze the crystalline structure of the cobalt core and gold shell.
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Vibrating Sample Magnetometry (VSM): To measure the magnetic properties of the

nanoparticles.

In Vitro MRI Contrast Enhancement Protocol
This protocol outlines the steps to evaluate the MRI contrast enhancement properties of

Co@Au nanoparticles in vitro.

Materials:

Co@Au nanoparticle suspension of known concentration

Agarose gel (1%)

96-well plate or MRI phantom tubes

MRI scanner

Procedure:

Prepare a series of dilutions of the Co@Au nanoparticle suspension in 1% agarose gel with

varying concentrations (e.g., 0.04 to 0.32 mg/mL).[2]

Transfer each dilution into a separate well of a 96-well plate or an MRI phantom tube.

Include a control well/tube with only agarose gel.

Acquire T2-weighted MR images of the samples using an MRI scanner.

Measure the signal intensity in the region of interest (ROI) for each concentration.

Calculate the T2 relaxation rates (1/T2) for each concentration.

Plot the relaxation rate (1/T2) against the nanoparticle concentration to determine the

transverse relaxivity (r2).

In Vitro CT Contrast Enhancement Protocol
This protocol describes the evaluation of the CT contrast enhancement capabilities of Co@Au

nanoparticles in vitro.
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Materials:

Co@Au nanoparticle suspension of known concentration

96-well plate or CT phantom tubes

CT scanner

Procedure:

Prepare a series of dilutions of the Co@Au nanoparticle suspension in deionized water with

varying concentrations.

Transfer each dilution into a separate well of a 96-well plate or a CT phantom tube. Include a

control well/tube with only deionized water.

Acquire CT images of the samples.

Measure the X-ray attenuation in Hounsfield Units (HU) in the region of interest (ROI) for

each concentration.

Plot the HU values against the nanoparticle concentration to assess the contrast

enhancement.

Visualizations
Experimental Workflow for Co@Au Nanoparticle
Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of Co@Au nanoparticles.

In Vitro Imaging Protocol Workflow
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Caption: Workflow for in vitro MRI and CT contrast enhancement studies.

Logical Relationship for Dual-Modal Imaging Application
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Caption: Rationale for Co@Au nanoparticles in dual-modal imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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